4-[4-(4-chlorobenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine

• IUPAC Name: (4-chlorophenyl)-[4-(6-piperidin-1-ylpyrimidin-4-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C20H24ClN5O/c21-17-6-4-16(5-7-17)20(27)26-12-10-25(11-13-26)19-14-18(22-15-23-19)24-8-2-1-3-9-24/h4-7,14-15H,1-3,8-13H2
• InChI Key: WLQKCESSTTUHNN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=CC(=NC=N2)N3CCN(CC3)C(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C20H24ClN5O
• Molecular Weight: 385.9 g/mol

Description

4-[4-(4-chlorobenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine, also known as CBPP, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. CBPP is a pyrimidine derivative that has been synthesized and studied extensively.

Mechanism of Action

4-[4-(4-chlorobenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine exerts its anti-cancer activity by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. 4-[4-(4-chlorobenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine also induces apoptosis in cancer cells by activating certain signaling pathways.
Biochemical and Physiological Effects:
4-[4-(4-chlorobenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine has been shown to have various biochemical and physiological effects. Studies have shown that 4-[4-(4-chlorobenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine can inhibit the growth and proliferation of cancer cells, induce apoptosis in cancer cells, and reduce the size of tumors. 4-[4-(4-chlorobenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine has also been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

4-[4-(4-chlorobenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine has several advantages for lab experiments. It is a potent and selective inhibitor of certain enzymes that are involved in the growth and proliferation of cancer cells. 4-[4-(4-chlorobenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine is also relatively easy to synthesize and can be obtained in large quantities. However, 4-[4-(4-chlorobenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine has certain limitations for lab experiments. It is a highly reactive compound and can be toxic to cells at high concentrations.

Future Directions

There are several future directions for the study of 4-[4-(4-chlorobenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine. One of the most promising directions is the development of 4-[4-(4-chlorobenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine-based drugs for the treatment of cancer. 4-[4-(4-chlorobenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine has shown potent anti-cancer activity in preclinical studies and has the potential to be developed into a new class of anti-cancer drugs. Another future direction is the study of the mechanism of action of 4-[4-(4-chlorobenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine. Further studies are needed to elucidate the signaling pathways that are activated by 4-[4-(4-chlorobenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine and the enzymes that are targeted by 4-[4-(4-chlorobenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine.

Synthesis Methods

4-[4-(4-chlorobenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine can be synthesized using various methods. One of the most common methods involves the reaction of 4-chlorobenzoyl chloride with piperazine to form 4-(4-chlorobenzoyl)-1-piperazinyl chloride, which is then reacted with 6-(1-piperidinyl)pyrimidine to form 4-[4-(4-chlorobenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine.

Scientific Research Applications

4-[4-(4-chlorobenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine has been studied extensively for its potential applications in various fields. One of the most promising applications of 4-[4-(4-chlorobenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine is in the field of cancer research. Studies have shown that 4-[4-(4-chlorobenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine has potent anti-cancer activity and can induce apoptosis in cancer cells.